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Compound of Interest

Compound Name: Pratensein

Cat. No.: B192153 Get Quote

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Pratensein, a naturally occurring O-methylated isoflavone.[1]

Adherence to these protocols is critical for minimizing exposure risks and ensuring proper

disposal.

Immediate Safety and Hazard Information
Pratensein is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects.[2] Therefore, stringent adherence to safety protocols is necessary to protect both

laboratory personnel and the environment.

Hazard Classification:

Acute Oral Toxicity: Category 4[2]

Acute Aquatic Toxicity: Category 1[2]

Chronic Aquatic Toxicity: Category 1[2]

Precautionary Statements:

Wash skin thoroughly after handling.[2]

Do not eat, drink, or smoke when using this product.[2]
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Avoid release to the environment.[2]

If swallowed, call a poison center or doctor.[2]

Collect spillage.[2]

Dispose of contents/container to an approved waste disposal plant.[2]

Property Value

Chemical Formula C16H12O6

Molecular Weight 300.26 g/mol [1]

CAS Number 2284-31-3[2]

Appearance No data available

Storage Temperature Powder: -20°C; In solvent: -80°C[2]

Incompatible Materials
Strong acids/alkalis, strong oxidizing/reducing

agents[2][3]

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is crucial when handling Pratensein. The

following PPE is mandatory to minimize exposure through inhalation, ingestion, and skin or eye

contact.

Eye Protection: Safety goggles with side-shields are required to protect against splashes or

airborne particles.[2]

Hand Protection: Wear protective gloves. The specific glove material should be selected

based on the solvent used and the duration of handling.

Body Protection: A lab coat or impervious clothing is necessary to protect the skin.[2]

Respiratory Protection: Use a suitable respirator, especially when handling the powder form,

to avoid inhalation of dust.[2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://dcchemicals.com/msds/MSDS_DC46026.html
https://dcchemicals.com/msds/MSDS_DC46026.html
https://dcchemicals.com/msds/MSDS_DC46026.html
https://dcchemicals.com/msds/MSDS_DC46026.html
https://en.wikipedia.org/wiki/Pratensein
https://dcchemicals.com/msds/MSDS_DC46026.html
https://dcchemicals.com/msds/MSDS_DC46026.html
https://dcchemicals.com/msds/MSDS_DC46026.html
https://www.abmole.com/literature/pratensein-7-o-glucopyranoside-msds.html
https://www.benchchem.com/product/b192153?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC46026.html
https://dcchemicals.com/msds/MSDS_DC46026.html
https://dcchemicals.com/msds/MSDS_DC46026.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b192153?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Operational Plan: From Receipt to Disposal
A systematic workflow ensures safety at every stage of handling Pratensein.

Receiving and Storage

Handling and Experimentation

Spill Management

Waste Disposal

Receive Pratensein

Inspect Container for Damage

Store at Appropriate Temperature
(Powder: -20°C, In Solvent: -80°C)

Don Appropriate PPE
(Goggles, Gloves, Lab Coat, Respirator)

Prepare for Experiment

Weigh Powder in Ventilated Area

Dissolve in Suitable Solvent

Conduct Experiment

Collect Waste in Labeled Container

Generate Waste

Accidental Spill Occurs

Evacuate Area if Necessary Contain Spill with Absorbent Material

Clean and Decontaminate Area

Segregate from Incompatible Waste

Dispose via Approved Waste Disposal Plant
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Caption: Safe handling and disposal workflow for Pratensein.

Step-by-Step Emergency Procedures
First Aid Measures:

Eye Contact: Immediately flush eyes with large amounts of water, occasionally lifting the

upper and lower eyelids. Check for and remove any contact lenses. Continue to rinse for at

least 15 minutes. Seek medical attention.[2][3]

Skin Contact: Flush contaminated skin with plenty of water. Remove contaminated clothing

and shoes. Get medical attention if symptoms occur.[2][3]

Inhalation: Remove victim to fresh air and keep at rest in a position comfortable for

breathing. If not breathing, if breathing is irregular or if respiratory arrest occurs, provide

artificial respiration or oxygen by trained personnel. It may be dangerous to the person

providing aid to give mouth-to-mouth resuscitation. Get medical attention if adverse health

effects persist or are severe.[3]

Ingestion: Wash out mouth with water. Remove dentures if any. If material has been

swallowed and the exposed person is conscious, give small quantities of water to drink. Stop

if the exposed person feels sick as vomiting may be dangerous. Do not induce vomiting

unless directed to do so by medical personnel. Get medical attention.[3]

Accidental Release Measures:

In the event of a spill, use personal protective equipment.[2] Avoid breathing vapors, mist, or

gas. Ensure adequate ventilation.[2] Prevent further leakage or spillage if safe to do so. Do not

let product enter drains.[2] Absorb the spillage with inert material (e.g., diatomite, universal

binders) and dispose of the contaminated material in accordance with local regulations.[2]

Disposal Plan
All waste materials, including empty containers and contaminated absorbents, must be

disposed of as hazardous waste.[2] Contact a licensed professional waste disposal service to

dispose of this material. Do not allow the material to be released into the environment.[2]
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Disclaimer: This information is intended for guidance only and is not a substitute for a

comprehensive risk assessment. Always refer to the specific Safety Data Sheet (SDS) for

Pratensein and consult with your institution's Environmental Health and Safety (EHS) office for

detailed procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b192153?utm_src=pdf-body
https://www.benchchem.com/product/b192153?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Pratensein
https://dcchemicals.com/msds/MSDS_DC46026.html
https://www.abmole.com/literature/pratensein-7-o-glucopyranoside-msds.html
https://www.benchchem.com/product/b192153#personal-protective-equipment-for-handling-pratensein
https://www.benchchem.com/product/b192153#personal-protective-equipment-for-handling-pratensein
https://www.benchchem.com/product/b192153#personal-protective-equipment-for-handling-pratensein
https://www.benchchem.com/product/b192153#personal-protective-equipment-for-handling-pratensein
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b192153?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b192153?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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